Cenersen

• Molecular Formula: C195H253N66O106P19S19
• Molecular Weight: 6415 g/mol
• InChI: InChI=1S/C195H253N66O106P19S19/c1-77-43-250(190(282)236-165(77)264)134-32-89(107(336-134)56-317-370(290,389)351-85-28-130(244-20-12-122(198)222-184(244)276)332-103(85)52-313-375(295,394)357-91-34-136(252-45-79(3)167(266)238-192(252)284)340-111(91)60-321-382(302,401)364-99-42-144(260-75-219-150-164(260)231-181(209)235-174(150)273)344-115(99)64-324-378(298,397)360-94-37-139(255-48-82(6)170(269)241-195(255)287)339-110(94)59-320-381(301,400)361-95-38-140(256-71-214-145-157(204)210-69-212-159(145)256)341-112(95)61-322-372(292,391)353-87-30-132(246-22-14-124(200)224-186(246)278)333-104(87)53-314-379(299,398)363-98-41-143(259-74-218-149-163(259)230-180(208)234-173(149)272)345-116(98)65-325-383(303,402)365-96-39-141(257-72-216-147-161(257)228-178(206)232-171(147)270)342-113(96)62-310-368(288,387)349-83-26-128(329-100(83)49-262)242-18-10-120(196)220-182(242)274)355-373(293,392)311-50-101-84(27-129(330-101)243-19-11-121(197)221-183(243)275)350-369(289,388)316-55-106-90(33-135(335-106)251-44-78(2)166(265)237-191(251)283)356-374(294,393)312-51-102-86(29-131(331-102)245-21-13-123(199)223-185(245)277)352-371(291,390)318-57-108-92(35-137(337-108)253-46-80(4)168(267)239-193(253)285)358-376(296,395)319-58-109-93(36-138(338-109)254-47-81(5)169(268)240-194(254)286)359-377(297,396)323-63-114-97(40-142(343-114)258-73-217-148-162(258)229-179(207)233-172(148)271)362-380(300,399)315-54-105-88(31-133(334-105)247-23-15-125(201)225-187(247)279)354-384(304,403)327-67-119-153(156(309-9)177(348-119)261-76-215-146-158(205)211-70-213-160(146)261)367-386(306,405)328-68-118-152(155(308-8)176(347-118)249-25-17-127(203)227-189(249)281)366-385(305,404)326-66-117-151(263)154(307-7)175(346-117)248-24-16-126(202)226-188(248)280/h10-25,43-48,69-76,83-119,128-144,151-156,175-177,262-263H,26-42,49-68H2,1-9H3,(H,288,387)(H,289,388)(H,290,389)(H,291,390)(H,292,391)(H,293,392)(H,294,393)(H,295,394)(H,296,395)(H,297,396)(H,298,397)(H,299,398)(H,300,399)(H,301,400)(H,302,401)(H,303,402)(H,304,403)(H,305,404)(H,306,405)(H2,196,220,274)(H2,197,221,275)(H2,198,222,276)(H2,199,223,277)(H2,200,224,278)(H2,201,225,279)(H2,202,226,280)(H2,203,227,281)(H2,204,210,212)(H2,205,211,213)(H,236,264,282)(H,237,265,283)(H,238,266,284)(H,239,267,285)(H,240,268,286)(H,241,269,287)(H3,206,228,232,270)(H3,207,229,233,271)(H3,208,230,234,272)(H3,209,231,235,273)
• InChIKey: UTNSIDJKCKLZLN-UHFFFAOYSA-N

Cenersen (EL625) Procurement Overview

Cenersen (also known as EL625, Aezea®) is a 20-mer phosphorothioate antisense oligonucleotide (ASO) designed to target and degrade TP53 mRNA, thereby suppressing the expression of both wild-type and mutant p53 protein [1]. Its primary mechanism involves RNase H-mediated hydrolysis of p53 transcripts, which interrupts DNA repair mechanisms in malignant cells and enhances the cytotoxic effects of standard chemotherapy [2]. Cenersen has been investigated in multiple Phase II clinical trials for hematologic malignancies, including acute myeloid leukemia (AML), chronic lymphocytic leukemia (CLL), and myelodysplastic syndromes (MDS) [3].

Probe type 20-mer antisense oligonucleotide targeting TP53 exon 10

Mechanism RNase H-dependent transcript cleavage for p53 downregulation studies

Model context Applied in AML and del(5q) MDS research models

• [1] Alachkar H, Xie Z, Marcucci G, Chan KK. Determination of cellular uptake and intracellular levels of Cenersen (Aezea(®), EL625), a p53 antisense oligonucleotide in acute myeloid leukemia cells. J Pharm Biomed Anal. 2012;71:228-232. PMID: 22944355. View Source
• [2] Caceres G, McGraw K, Yip BH, Pellagatti A, Johnson J, Zhang L, et al. TP53 suppression promotes erythropoiesis in del(5q) MDS, suggesting a targeted therapeutic strategy in lenalidomide-resistant patients. Proc Natl Acad Sci U S A. 2013;110(40):16127-16132. PMID: 24043769. View Source
• [3] Cortes J, Kantarjian H, Ball ED, Dipersio J, Kolitz JE, Fernandez HF, et al. Phase 2 randomized study of p53 antisense oligonucleotide (cenersen) plus idarubicin with or without cytarabine in refractory and relapsed acute myeloid leukemia. Cancer. 2012;118(2):418-427. PMID: 21717444. View Source

Cenersen Substitution Considerations

Antisense oligonucleotides targeting p53 are not interchangeable due to fundamental differences in molecular design, target specificity, and downstream biological effects. Cenersen is a 20-mer phosphorothioate ASO that targets exon 10 of TP53 mRNA, enabling RNase H-mediated degradation of both wild-type and mutant transcripts [1]. This is distinct from earlier p53 ASOs like OL(1)p53, which showed variable efficacy and limited clinical advancement, and from Bcl-2-targeted ASOs like oblimersen, which operate via a different apoptotic pathway [2]. Critically, the clinical activity of Cenersen is highly sensitive to concomitant medications: the use of acetaminophen or high-dose antioxidants has been shown to completely abrogate its therapeutic effect, reducing response rates to zero in a clinical study [3]. This profound drug-drug interaction underscores the necessity for strict procurement and protocol adherence.

Sequence specificity Other p53 ASOs with different complementary regions may not reproduce reported exon 10-mediated suppression.

Mechanism mismatch Small-molecule p53 modulators (e.g., MDM2 inhibitors) engage distinct pathways, altering response context in AML models.

Cellular uptake Compound-specific uptake in AML cells is documented; alternatives without validated intracellular quantification may not achieve comparable target engagement.

• [1] Caceres G, McGraw K, Yip BH, Pellagatti A, Johnson J, Zhang L, et al. TP53 suppression promotes erythropoiesis in del(5q) MDS, suggesting a targeted therapeutic strategy in lenalidomide-resistant patients. Proc Natl Acad Sci U S A. 2013;110(40):16127-16132. PMID: 24043769. View Source
• [2] Bishop MR, Iversen PL, Bayever E, Sharp JG, Greiner TC, Copple BL, et al. Phase I trial of an antisense oligonucleotide OL(1)p53 in hematologic malignancies. J Clin Oncol. 1996;14(4):1320-1326. View Source
• [3] Alvarado Y, Kantarjian H, Freireich EJ, Garcia-Manero G, Ferrajoli A, Koller C, et al. Phase II dosing study of cytarabine chemotherapy in combination with cenersen (EL625) and idarubicin in refractory and relapsed acute myelogenous leukemia (AML). J Clin Oncol. 2007;25(18_suppl):7070. View Source

Cenersen Quantitative Evidence

Erythropoiesis Restoration in Del(5q) MDS

In a Phase II study of 53 patients with refractory/relapsed AML, the combination of cenersen with idarubicin (with or without cytarabine) achieved an overall response rate of 19% (8 complete remissions and 2 complete remissions with incomplete platelet recovery) [1]. This compares favorably to a historical literature-reported complete response (CR) rate of 14% for similar patients receiving salvage chemotherapy alone [2]. A separate study of 18 evaluable patients treated per protocol reported a 33% CR rate (6/18 patients) for the cenersen-chemotherapy combination, whereas none of the 16 patients who received prohibited substances (acetaminophen/antioxidants) achieved a response (p=0.02) [3]. The study design had pre-specified stopping rules based on an expected 14% CR rate, and no treatment arm was terminated for futility [1].

Erythropoiesis Restoration

Head-to-head

Nuclear p53 intensity: 41.75 vs 86.84 (scrambled control); P=0.01

Supports p53-dependent erythropoiesis endpoint in del(5q) MDS

In vitro, CD34+ cells, 40 nM cenersen, 3 days

Evidence Dimension	Overall Response / Complete Remission Rate
Target Compound Data	19% response (8 CR + 2 CRp) in all 53 patients; 33% CR (6/18) in per-protocol patients
Comparator Or Baseline	Historical salvage chemotherapy CR rate: 14% (Estey 1996 literature benchmark)
Quantified Difference	Absolute increase of 5% (all patients) to 19% (per-protocol) over historical 14% baseline
Conditions	Phase II trial in refractory/relapsed AML; cenersen 0.1 mg/kg/hr CIV over 4 days plus idarubicin 12 mg/m²/day x 3, with or without cytarabine

Why This Matters

Demonstrates that cenersen addition may improve response rates over chemotherapy alone in a difficult-to-treat AML population, directly informing procurement for salvage therapy research.

• [1] Cortes J, Kantarjian H, Ball ED, Dipersio J, Kolitz JE, Fernandez HF, et al. Phase 2 randomized study of p53 antisense oligonucleotide (cenersen) plus idarubicin with or without cytarabine in refractory and relapsed acute myeloid leukemia. Cancer. 2012;118(2):418-427. PMID: 21717444. View Source
• [2] Estey E. Treatment of refractory and relapsed acute myelogenous leukemia. Leukemia. 2000;14(3):476-479. View Source
• [3] Alvarado Y, Kantarjian H, Freireich EJ, Garcia-Manero G, Ferrajoli A, Koller C, et al. Phase II dosing study of cytarabine chemotherapy in combination with cenersen (EL625) and idarubicin in refractory and relapsed acute myelogenous leukemia (AML). J Clin Oncol. 2007;25(18_suppl):7070. View Source

Chemosensitization in Relapsed/Refractory AML

Cenersen demonstrated robust and statistically significant target engagement in primary patient specimens. In del(5q) MDS erythroid precursors, cenersen treatment reduced nuclear p53 expression by more than 50% and cytoplasmic p53 expression by more than 59% compared to a non-sense oligonucleotide control [1]. Quantitatively, mean nuclear fluorescence intensity was reduced from 86.84 ± 13.12 in non-sense controls to 41.75 ± 9.02 with cenersen (P=0.01), while mean cytoplasmic fluorescence intensity decreased from 41.34 ± 6.21 to 23.38 ± 3.14 (P=0.02) [1]. This p53 suppression correlated significantly with improved erythroid colony formation (nuclear Spearman r = -0.64, P=0.009) [1].

Chemosensitization in AML

Trial context

CR rate 33% (6/18) vs historical control 14%; P=0.02

Endpoints support chemosensitization context in relapsed/refractory AML

Phase II trial with idarubicin/cytarabine

Evidence Dimension	Nuclear p53 Fluorescence Intensity
Target Compound Data	41.75 ± 9.02 (mean nuclear FI)
Comparator Or Baseline	Non-sense oligonucleotide: 86.84 ± 13.12 (mean nuclear FI)
Quantified Difference	52% reduction (P=0.01)
Conditions	Two-stage erythroid differentiation assay; CD34+ cells from del(5q) MDS patients (n=11); 40 nM cenersen vs. scrambled oligodeoxynucleotides for 3 days

Why This Matters

Provides direct, quantitative proof of on-target p53 suppression in primary human disease tissue, establishing a pharmacodynamic marker for dose selection and patient stratification.

• [1] Lanasa MC, et al. (via Caceres G, et al.) Delving into the Latest Updates on Eleos, Inc. (Synapse abstract). Data extracted from Caceres G, McGraw K, Yip BH, et al. TP53 suppression promotes erythropoiesis in del(5q) MDS, suggesting a targeted therapeutic strategy in lenalidomide-resistant patients. Proc Natl Acad Sci U S A. 2013;110(40):16127-16132. PMID: 24043769. View Source

Reduced Chemotherapy Toxicity in AML

Cellular uptake studies revealed differential intracellular accumulation of cenersen across AML cell lines with functional implications. Following exposure to 0.1–1 μmol/L cenersen, MV4-11 cells accumulated intracellular concentrations ranging from 9.97–45.34 nmol/mg protein, while KASUMI-1 cells accumulated only 0.1–2.1 nmol/mg protein [1]. Successful downregulation of p53-mRNA expression was confirmed in treated cells [2]. Cenersen demonstrated stability in mouse plasma for up to 8 hours at 37°C [3]. The validated ELISA assay had a limit of quantification of 35 pmol/L in mouse plasma with cross-reactivity of only 0.06% against mismatch oligonucleotides [3].

Chemotherapy Toxicity

Data to verify

Lower incidence of infection, bleeding, mucositis, hair loss reported

Tolerability endpoint context; full statistical detail unavailable

Phase II study; P-value not specified

Evidence Dimension	Intracellular Concentration Range
Target Compound Data	MV4-11 cells: 9.97–45.34 nmol/mg protein; KASUMI-1 cells: 0.1–2.1 nmol/mg protein
Comparator Or Baseline	Not applicable (cell line comparison demonstrates variable uptake)
Quantified Difference	Up to 450-fold difference in intracellular accumulation between AML cell lines
Conditions	Exposure to 0.1–1 μmol/L Cenersen; validated ELISA-based assay with R²=0.99 in linear range 10–2000 pmol/L

Why This Matters

Establishes that intracellular exposure varies significantly by cell type, informing selection of appropriate preclinical models and highlighting the need for patient stratification based on ASO uptake capacity.

• [1] Alachkar H, Xie Z, Marcucci G, Chan KK. Determination of cellular uptake and intracellular levels of Cenersen (Aezea(®), EL625), a p53 antisense oligonucleotide in acute myeloid leukemia cells. J Pharm Biomed Anal. 2012;71:228-232. PMID: 22944355. View Source
• [2] Alachkar H, Xie Z, Marcucci G, Chan KK. Determination of cellular uptake and intracellular levels of Cenersen (Aezea(®), EL625), a p53 antisense oligonucleotide in acute myeloid leukemia cells. J Pharm Biomed Anal. 2012;71:228-232. PMID: 22944355. View Source
• [3] Alachkar H, Xie Z, Marcucci G, Chan KK. Determination of cellular uptake and intracellular levels of Cenersen (Aezea(®), EL625), a p53 antisense oligonucleotide in acute myeloid leukemia cells. J Pharm Biomed Anal. 2012;71:228-232. PMID: 22944355. View Source

Cellular Uptake and Stability in AML Cells

The addition of cenersen to idarubicin-based chemotherapy was associated with a significantly lower frequency of several common chemotherapy-related adverse events compared to historical idarubicin monotherapy data. Specifically, infection, bleeding, mucositis, and hair loss were all significantly less common (p<0.001) in patients receiving the cenersen combination compared to adverse event frequencies described in the idarubicin package insert for its use with standard-dose cytarabine [1]. No unique adverse events were attributed to cenersen in either AML [2] or CLL [3] clinical trials.

Cellular Uptake & Stability

Method context

MV4-11: 9.97–45.34 nmol/mg; KASUMI-1: 0.1–2.1 nmol/mg protein

Supports cellular uptake model in AML lines

ELISA assay, 0.1–1 μmol/L exposure

Evidence Dimension	Frequency of Chemotherapy-Related Adverse Events
Target Compound Data	Significantly lower incidence (p<0.001) of infection, bleeding, mucositis, and hair loss
Comparator Or Baseline	Idarubicin package insert AE frequencies for idarubicin + standard-dose cytarabine
Quantified Difference	p<0.001 for each AE category; no adverse events directly attributable to cenersen
Conditions	Phase II trial; cenersen 0.1 mg/kg/hr CIV x 4 days + idarubicin 12 mg/m²/day x 3; 37 patients enrolled

Why This Matters

Indicates that cenersen may enable effective chemotherapy while reducing dose-limiting toxicities, a key differentiator for clinical trial design and procurement in settings where minimizing treatment-related morbidity is prioritized.

• [1] Alvarado Y, Kantarjian H, Freireich EJ, Garcia-Manero G, Ferrajoli A, Koller C, et al. Phase II dosing study of cytarabine chemotherapy in combination with cenersen (EL625) and idarubicin in refractory and relapsed acute myelogenous leukemia (AML). J Clin Oncol. 2007;25(18_suppl):7070. View Source
• [2] Cortes J, Kantarjian H, Ball ED, Dipersio J, Kolitz JE, Fernandez HF, et al. Phase 2 randomized study of p53 antisense oligonucleotide (cenersen) plus idarubicin with or without cytarabine in refractory and relapsed acute myeloid leukemia. Cancer. 2012;118(2):418-427. PMID: 21717444. View Source
• [3] Lanasa MC, Davis PH, Datto M, Cook H, Rizzieri DA. Cenersen, an antisense inhibitor of p53, in combination with fludarabine, cyclophosphamide, and rituximab shows clinical activity in high risk CLL. Blood. 2009;114(22):3430. View Source

Efficacy Inhibition by Acetaminophen

Cenersen combined with fludarabine, cyclophosphamide, and rituximab (FCR) demonstrated clinical activity in a heavily pretreated CLL population with high-risk genetic features. Among 17 evaluable patients (median 4 prior therapies, range 1-8), 10 patients (63%) had 17p deletion by FISH, and 8 of 14 tested patients (57%) had somatic TP53 mutations [1]. Five of 14 evaluable patients (36%) achieved a partial response by iwCLL criteria [2]. The overall response rate in the completed Phase II study of 20 patients was 53%, with a complete response rate of 18% and median progression-free survival of 5.3 months [3].

Acetaminophen Interaction

Head-to-head

CR rate 0% (0/16) with inhibitor vs 33% (6/18) without; P=0.02

Confounder interaction context for study design

Co-administration of acetaminophen blocked CR

Evidence Dimension	Overall Response Rate in High-Risk CLL
Target Compound Data	53% ORR (20 patients), 18% CR, median PFS 5.3 months
Comparator Or Baseline	Historical TP53-aberrant CLL: typically <20% ORR to chemoimmunotherapy alone
Quantified Difference	ORR of 53% in TP53-aberrant population vs. historical ~10-20% with FCR alone in this subset
Conditions	Phase II single-arm study; cenersen 2.4 mg/kg/day CIV x 4 days plus FCR (fludarabine 25 mg/m², cyclophosphamide 250 mg/m², rituximab 375 mg/m²); 28-day cycles

Why This Matters

Demonstrates that cenersen can restore chemotherapy sensitivity in TP53-aberrant CLL, a patient subset with otherwise dismal prognosis, providing a rationale for procurement in CLL combination therapy studies.

• [1] Lanasa MC, Davis PH, Datto M, Cook H, Rizzieri DA. Cenersen, an antisense inhibitor of p53, in combination with fludarabine, cyclophosphamide, and rituximab shows clinical activity in high risk CLL. Blood. 2009;114(22):3430. View Source
• [2] Lanasa MC, Davis PH, Datto M, Cook H, Rizzieri DA. Cenersen, an antisense inhibitor of p53, in combination with fludarabine, cyclophosphamide, and rituximab shows clinical activity in high risk CLL. Blood. 2009;114(22):3430. View Source
• [3] Lanasa MC, Andritsos LA, Brown JR, Gabrilove J, Caligaris-Cappio F, Ghia P, et al. Phase II study of cenersen, an antisense inhibitor of p53, in combination with fludarabine, cyclophosphamide and rituximab for high-risk chronic lymphocytic leukemia. Leuk Lymphoma. 2012;53(2):218-224. PMID: 21827374. View Source

Cenersen Research Applications

p53-Dependent Chemoresistance in AML

Procurement is warranted for Phase II/III clinical trials investigating cenersen as a chemosensitizer in first-salvage AML patients. Evidence shows a 19% overall response rate (8 CR + 2 CRp) in 53 patients, exceeding the historical 14% CR benchmark for salvage chemotherapy alone [1]. The per-protocol analysis demonstrated a 33% CR rate when acetaminophen and high-dose antioxidants were excluded (p=0.02 vs. zero responses in patients receiving prohibited substances) [2]. The combination also significantly reduced chemotherapy-related adverse events including infection, bleeding, mucositis, and hair loss (p<0.001) compared to idarubicin monotherapy benchmarks [3].

Lenalidomide-Resistant Del(5q) MDS Models

Cenersen is uniquely positioned for procurement in MDS research focused on lenalidomide-resistant del(5q) disease. Preclinical data show that cenersen reduces nuclear p53 expression by 52% (from 86.84 ± 13.12 to 41.75 ± 9.02, P=0.01) and cytoplasmic p53 by >59% in primary del(5q) MDS erythroid precursors [1]. This p53 suppression correlates with increased erythroid colony formation (Spearman r = -0.64, P=0.009) [2]. In a clinical proof-of-concept study, p53 suppression via dexamethasone restored transfusion independence in 5 of 8 lenalidomide-resistant del(5q) MDS patients, providing rationale for cenersen-based strategies [3].

Clinical Trials in Relapsed/Refractory AML

Procurement is supported for studies targeting CLL patients with TP53 aberrations, who typically respond poorly to standard chemoimmunotherapy. In a Phase II study of 20 patients, cenersen plus FCR achieved a 53% overall response rate and 18% complete response rate, with median progression-free survival of 5.3 months [1]. Notably, 63% of patients had 17p deletion and 57% had somatic TP53 mutations—a population with historically poor outcomes to FCR alone (typically <20% ORR) [2]. The regimen demonstrated acceptable toxicity with neutropenia and thrombocytopenia as the most common serious adverse events, and no unique cenersen-attributed toxicities were observed [3].

Pharmacodynamic Assay Development for Antisense Oligonucleotides

Cenersen procurement for translational studies should incorporate intracellular concentration monitoring, given the demonstrated >450-fold difference in accumulation between AML cell lines (MV4-11: 9.97–45.34 nmol/mg protein vs. KASUMI-1: 0.1–2.1 nmol/mg protein) [1]. The validated ELISA assay with LOQ of 35 pmol/L and excellent cross-reactivity profile (0.06% against mismatch oligonucleotides) enables precise intracellular PK/PD correlation [2]. Cenersen is stable in plasma for up to 8 hours at 37°C, supporting the continuous infusion regimen used clinically [3]. This evidence supports procurement for dose-finding studies where intracellular exposure can be linked to p53-mRNA downregulation and clinical response.

Application

Selection Property

Validation Focus

p53 Pathway Chemoresistance Research in AML

Cellular Uptake Characterization Context

p53-Mediated DNA Repair & Apoptosis Endpoints

Lenalidomide-Resistant Del(5q) MDS Erythropoiesis Studies

Erythropoiesis Endpoint Response

p53-Dependent Erythroid Differentiation Pathways

Investigational AML Combination Study Designs

Phase II Endpoint Data Context

Combination Regimen Tolerability & Acetaminophen Interaction

ASO Bioanalytical Assay Development

Method Transfer Potential

PK/PD Relationship Characterization

• [1] Cortes J, Kantarjian H, Ball ED, Dipersio J, Kolitz JE, Fernandez HF, et al. Phase 2 randomized study of p53 antisense oligonucleotide (cenersen) plus idarubicin with or without cytarabine in refractory and relapsed acute myeloid leukemia. Cancer. 2012;118(2):418-427. PMID: 21717444. View Source
• [2] Alvarado Y, Kantarjian H, Freireich EJ, Garcia-Manero G, Ferrajoli A, Koller C, et al. Phase II dosing study of cytarabine chemotherapy in combination with cenersen (EL625) and idarubicin in refractory and relapsed acute myelogenous leukemia (AML). J Clin Oncol. 2007;25(18_suppl):7070. View Source
• [3] Caceres G, McGraw K, Yip BH, Pellagatti A, Johnson J, Zhang L, et al. TP53 suppression promotes erythropoiesis in del(5q) MDS, suggesting a targeted therapeutic strategy in lenalidomide-resistant patients. Proc Natl Acad Sci U S A. 2013;110(40):16127-16132. PMID: 24043769. View Source